Cas no 2227700-12-9 (rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine
• CAS No: 2227700-12-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6521175
• PubChem ID: 165876171
• Update Time: 2025-10-07

rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine
• EN300-1739307
• 2227700-12-9

• Inchi： 1S/C10H15NO/c1-6-4-5-12-8(6)7-9(11)10(7,2)3/h4-5,7,9H,11H2,1-3H3/t7-,9-/m1/s1
• InChI Key： TYBUKSPYMFPKBL-VXNVDRBHSA-N
• SMILES： O1C=CC(C)=C1[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine (CAS No. 2227700-12-9)

The compound rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine (CAS No. 2227700-12-9) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and 3-methylfuran-2-yl moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trending topics in the field.

One of the most frequently searched questions about rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine revolves around its synthesis and stereochemistry. The compound's rac-(1R,3S) designation indicates a racemic mixture of enantiomers, which is crucial for understanding its biological activity. Researchers often investigate the individual enantiomers to determine their distinct pharmacological profiles, a topic gaining traction in drug discovery due to the FDA's emphasis on enantiopure drugs.

In the context of green chemistry and sustainable synthesis, rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine has been explored for its potential as a building block in eco-friendly methodologies. The 3-methylfuran-2-yl group, derived from renewable biomass, aligns with the growing demand for bio-based chemicals. This aspect resonates with industries aiming to reduce their carbon footprint, a hot topic in 2024.

Another area of interest is the compound's role in central nervous system (CNS) research. Cyclopropane-containing amines, such as rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine, are often investigated for their interactions with neurotransmitter receptors. Recent studies highlight their potential in modulating G-protein-coupled receptors (GPCRs), a key focus in neuropharmacology. This connection addresses the surge in searches related to "CNS drug targets" and "GPCR modulation."

The physicochemical properties of rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine, such as its logP and pKa, are critical for its absorption and distribution in biological systems. These parameters are frequently queried by medicinal chemists optimizing drug candidates. Computational tools like molecular docking and QSAR modeling are often employed to predict its behavior, reflecting the integration of AI in modern chemistry workflows.

From a regulatory perspective, rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine is not classified as a hazardous substance, making it a viable candidate for further development. Its stability under standard conditions and compatibility with common laboratory techniques are additional advantages, as noted in recent patent filings and industry reports.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(3-methylfuran-2-yl)cyclopropan-1-amine (CAS No. 2227700-12-9) represents a versatile compound with broad applications in drug discovery, agrochemicals, and sustainable chemistry. Its structural complexity and relevance to cutting-edge research themes ensure its continued prominence in scientific literature and industrial applications.